Deuterium sulfide

Specification

• CAS No.: 13536-94-2
• Molecular Formula: H2S
• Molecular Weight: 36.1 g/mol
• IUPAC Name: (2H2)sulfane
• Standard InChI: InChI=1S/H2S/h1H2/i/hD2
• Standard InChI Key: RWSOTUBLDIXVET-ZSJDYOACSA-N
• Isomeric SMILES: [2H]S[2H]
• SMILES: S
• Canonical SMILES: S

Introduction

Physical Properties

Deuterium sulfide possesses distinct physical properties that differentiate it from hydrogen sulfide, primarily due to the isotope effect of deuterium. The key physical properties are summarized in Table 1 below:

Table 1: Physical Properties of Deuterium Sulfide

Property	Value
CAS Number	13536-94-2
Molecular Formula	D₂S
Molecular Weight	36.09320 g/mol
Boiling Point	-60°C (lit.)
Melting Point	-85°C (lit.)
Vapor Density	1.19 (21°C, vs air)
Vapor Pressure	12600 mmHg at 25°C
Exact Mass	36.00030
PSA	25.30000
LogP	0.11280

The molecular weight of deuterium sulfide (36.09320 g/mol) is notably higher than that of hydrogen sulfide (34.08 g/mol) due to the presence of deuterium atoms, which are approximately twice as heavy as hydrogen atoms. This mass difference influences many of its physical properties, including diffusion rates, vapor pressure, and phase transition temperatures.

Phase Behavior and Thermodynamic Properties

Deuterium sulfide exhibits interesting phase behavior that has been studied extensively. Specific heat measurements have shown that solid deuterium sulfide undergoes phase transitions at temperatures slightly higher than those of hydrogen sulfide.

Phase Transitions

Solid deuterium sulfide undergoes a discontinuous transition at 107.8 K followed by a lambda transition that completes at approximately 132.9 K. These transition temperatures are higher than the corresponding transitions in hydrogen sulfide (103.5 K and 126.2 K respectively). The lowest solid phase of deuterium sulfide is optically anisotropic, while the two higher temperature phases are isotropic.

Vapor Pressure and Volumetric Properties

Detailed studies on vapor pressures of deuterium and hydrogen sulfides have revealed significant isotopic effects. The vapor pressures have been determined at −78°C in quartz-metal apparatus and in the range of −30 to +30°C in stainless steel apparatus. An interesting phenomenon observed is the isotopic vapor pressure cross-over point at approximately −48°C, above which deuterium sulfide is more volatile than hydrogen sulfide. This behavior contrasts with the typical expectation that the heavier isotopologue would have lower vapor pressure.

The deuterium and hydrogen sulfide vaporization standard thermodynamic function changes have been tabulated between −80 and +50°C, providing essential data for applications requiring precise thermodynamic knowledge of these compounds.

Chemical Properties and Reactivity

Deuterium sulfide shares many chemical properties with hydrogen sulfide but demonstrates distinct behaviors in various reactions due to the kinetic isotope effect, where bond-breaking or bond-forming reactions involving D-S bonds proceed at different rates compared to H-S bonds.

Stability and Reactivity

Similar to hydrogen sulfide, deuterium sulfide is:

• Highly flammable, forming explosive mixtures with air

• Incompatible with strong oxidizing agents and strong bases

• Moisture-sensitive

High-Pressure Behavior

Under high pressure, deuterium sulfide undergoes molecular dissociation. Experimental studies using diamond-anvil cells have demonstrated that D₂S dissociates to form sulfur at pressures above 27 GPa at room temperature. Raman-scattering spectroscopy has indicated the presence of S-S bonds of high-pressure phase sulfur, helical sulfur, and eight-membered cyclic sulfur under these conditions. Infrared-absorption spectroscopy has confirmed the presence of S-D bonds of both polymeric and unreacted D₂S. This formation of sulfur from D₂S has been interpreted as a reconstruction of chemical bonds at high pressures.

Synthesis and Production

Deuterium sulfide can be prepared through several methods, with the choice of synthetic route often depending on the required purity and scale of production.

Direct Synthesis Methods

One common method for preparing deuterium sulfide involves the reaction of deuterated acids with metal sulfides:

D₂SO₄ + FeS → FeSO₄ + D₂S

Alternatively, it can be produced through the reaction of deuterium gas with elemental sulfur at elevated temperatures.

Isotopic Exchange Processes

Deuterium sulfide plays a crucial role in isotopic exchange processes such as the Girdler sulfide process, which is used for heavy water production. This process exploits the equilibrium reaction:

H₂O + HDS ⇌ HDO + H₂S

The equilibrium constant for this reaction varies with temperature (K = 2.33 at 30°C and K = 1.82 at 130°C), which enables the enrichment of deuterium in water. Although the process primarily uses hydrogen sulfide, the understanding of deuterium sulfide's behavior is essential for optimizing these isotope separation techniques.

Spectroscopic Characteristics

Deuterium sulfide has been extensively studied using various spectroscopic techniques, which provide valuable information about its molecular structure and dynamics.

Infrared and Raman Spectroscopy

The vibrational spectra of deuterium sulfide display characteristic shifts compared to hydrogen sulfide due to the isotopic substitution. These shifts can be approximated using the relationship:

ν(D₂S)/ν(H₂S) ≈ √(μH₂S/μD₂S)

where ν represents the vibrational frequency and μ represents the reduced mass.

Raman spectroscopy has been particularly useful in studying deuterium sulfide under high pressure, revealing the formation of various sulfur structures when D₂S dissociates above 27 GPa.

Nuclear Magnetic Resonance (NMR)

Deuterium NMR has been employed to study the dynamics of deuterium sulfide in various environments. The deuterium nucleus (²H) has a spin quantum number of 1, resulting in characteristic quadrupolar splitting patterns in NMR spectra that provide information about the local electronic environment and molecular motions.

Applications in Research and Chemistry

Deuterium sulfide finds applications across multiple scientific disciplines, primarily due to its deuterium content and its similarities to hydrogen sulfide with the benefits of isotopic labeling.

Isotope Tracing Studies

One of the most significant applications of deuterium sulfide is in isotope tracing studies, where the deuterium atoms serve as labels that can be followed through chemical and biological processes. This approach has been valuable in elucidating reaction mechanisms and metabolic pathways.

Chemical Dynamics Studies

Recent research has examined the chemical dynamics of reactions involving deuterium sulfide. For example, studies on the gas-phase reaction of the D1-silylidyne radical (SiD; X²Π) with deuterium sulfide (D₂S) have provided insights into silicon and sulfur chemistries involving multiple deuterium/hydrogen shifts and tight exit transition states.

These investigations revealed that the elementary reaction commences with a barrierless addition of the D1-silylidyne radical to one of the non-bonding electron pairs of the sulfur atom of deuterium sulfide, followed by possible bond rotation isomerization and multiple atomic deuterium migrations. Such studies contribute to our understanding of the formation of silicon- and sulfur-containing molecules in deep space.

Hydrogen Isotope Separation

Deuterium sulfide plays a role in hydrogen isotope separation technologies. Research into quantum sieving and other separation techniques often involves deuterium sulfide as a model compound or as part of the separation process.

Comparative Analysis with Hydrogen Sulfide

The isotopic substitution in deuterium sulfide leads to several notable differences when compared to hydrogen sulfide.

Isotope Effects on Physical Properties

Table 2: Comparison of Physical Properties Between D₂S and H₂S

Property	D₂S	H₂S
Molecular Weight	36.09320 g/mol	34.08 g/mol
Boiling Point	-60°C	-60.7°C
Melting Point	-85°C	-86°C
Solid Phase Transition	107.8 K	103.5 K
Lambda Transition	132.9 K	126.2 K

The higher transition temperatures observed for deuterium sulfide compared to hydrogen sulfide reflect the general trend of deuterated compounds having slightly different phase transition temperatures due to the mass effect on vibrational energies.

Kinetic Isotope Effects

The substitution of hydrogen with deuterium typically results in stronger bonds (the zero-point energy effect), which leads to lower reaction rates for processes involving D-S bond breaking compared to H-S bond breaking. This kinetic isotope effect can be used to study reaction mechanisms and has applications in developing more stable compounds for specific applications.

Ongoing Research and Future Perspectives

Research involving deuterium sulfide continues to expand our understanding of isotope effects and provides valuable insights into chemical and physical processes.

Materials Science Under Extreme Conditions

The behavior of deuterium sulfide under extreme conditions, such as high pressure, continues to be an area of active research. These studies provide insights into the behavior of materials under conditions relevant to planetary interiors and contribute to our fundamental understanding of chemical bonding under extreme conditions.